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Compound of Interest
m_

Compound Name:
Chlorophenylphenyldichlorosilane

CAS No.: 36964-84-8

Cat. No.: B14669880

Get Quote

\ J

Compound:m-Chlorophenylphenyldichlorosilane CAS Number: 36964-84-8 Molecular
Formula: C12HoClI3Si Molecular Weight: 287.64 g/mol [1][2]

Core Storage Directive

CRITICAL:m-Chlorophenylphenyldichlorosilane is an organochlorosilane.[1] The primary
mechanism of degradation is hydrolysis upon contact with atmospheric moisture.[1]

o Atmosphere: Must be stored under an inert atmosphere of dry Nitrogen (

) or Argon (

).[1]

o Temperature: Store in a cool, dry environment (2°C — 8°C is recommended for long-term
stability to minimize vapor pressure and reaction rates, though the compound is generally
stable at room temperature if strictly dry).[1]
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o Container: Tightly sealed glass containers with Teflon-lined caps or Sure/Seal™ style septa.
Avoid long-term storage in plastics that may be permeable to moisture or attacked by the
chlorosilane.[1]

Technical Specifications & Properties

Property Specification Notes

Physical State Liquid Colorless to pale yellow.[1]

Reacts violently with water to
Reactivity Water Reactive release Hydrogen Chloride
(HCI) gas.[1]

Estimate based on similar

Density ~1.2-1.3g/mL _
chlorosilanes.[1]
o . High boiling point due to
Boiling Point > 250°C )
molecular weight.[1]
) Combustible but not highly
Flash Point >110°C
flammable.[1]
- ) Corrosive to skin, eyes, and
Corrosivity High

mucous membranes.[1]

Degradation Mechanism Visualization

Understanding the degradation pathway is essential for troubleshooting.[1] The following
diagram illustrates how moisture infiltration destroys the compound.[1]

m-Chlorophenylphenyldichlorosilane Siloxane Polymer
(Intact Reagent) + H20 (Hydrolysis) Condensation (Turbidity/White Solid)

Silanediol Intermediate
Byproduct Release

(Unstable) \z\»
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Click to download full resolution via product page
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Figure 1: Hydrolysis pathway of chlorosilanes. Moisture ingress leads to the formation of
siloxane polymers (solids) and corrosive HCI gas.[1]

Troubleshooting Guide & FAQs

Q1: The liquid in my bottle has turned cloudy or has a
white precipitate. Is it still usable?

Diagnosis: The compound has degraded due to moisture ingress.[1]

e Cause: The "cloudiness" is polymerized siloxane (silicone) formed from the condensation of
hydrolyzed silane.[1]

e Action:

o Minor Turbidity: If the cloudiness is faint, you may be able to distill the compound under
vacuum to recover pure material, but this is risky.[1]

o Heavy Precipitate: The reagent is compromised.[1] Discard immediately. The
concentration of the active silane is unknown, and the dissolved HCI will interfere with
sensitive reactions.[1]

Q2: When | opened the storage cabinet, | smelled a
sharp, acrid odor. What happened?

Diagnosis: HCI gas leakage.
o Cause: The cap seal has failed, allowing moisture to enter and HCI to escape.[1]
e Action:

o Safety First: Do not inhale. Wear a respirator and safety goggles.[1]

o Check Seal: Inspect the cap. If it is cracked or loose, the bottle contents are likely
degraded.[1]

o Ventilation: Move the container to a fume hood immediately.
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o Neutralization: Clean any surface spills with a mixture of sodium bicarbonate and water
(carefully, as it will fizz).[1]

Q3: Can | store this in a standard plastic bottle?

Answer:No.
e Reasoning:
o Permeability: Standard polyethylene (PE) allows slow moisture diffusion over time.[1]

o Chemical Resistance: Chlorosilanes can attack certain plastics/rubbers, leaching
impurities.[1]

 Recommendation: Use borosilicate glass vials with PTFE (Teflon) lined caps.[1]

Q4: The cap is stuck and won't unscrew. Why?

Diagnosis: Hydrolysis products (siloxanes) have formed in the threads of the cap, acting as a
"glue."[1]

e Action:
o Do NOT force it: Forcing it may shatter the glass bottle.[1]

o Heat: Gently warming the cap (not the bottle) with a heat gun might loosen it, but this is
dangerous due to potential pressure buildup.[1]

o Disposal: It is often safer to discard a stuck bottle as hazardous waste than to risk
breakage and exposure to corrosive liquid.[1]

Handling Protocols
Protocol A: Transferring Reagent (Syringe Technique)

Use this method to prevent moisture entry during use.[1]

e Prepare: Dry all glassware and syringes in an oven (>120°C) for at least 2 hours. Cool in a
desiccator.
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Inert Gas: Insert a needle connected to a Nitrogen/Argon line into the reagent bottle's
septum to provide positive pressure.[1]

Withdraw: Insert the syringe needle. Slowly withdraw the required volume. The positive
pressure from the gas line will help fill the syringe and prevent air backflow.[1]

Seal: Remove the syringe and immediately cap the needle with a rubber stopper or inject
directly into the reaction vessel.

Purge: Remove the gas line needle last to ensure the bottle remains under inert atmosphere.

[1]

Protocol B: Emergency Spill Cleanup

Chlorosilanes react violently with water.[1] Do NOT use water to wash away a spill.[1]

Evacuate: Clear the area of non-essential personnel.

Absorb: Cover the spill with dry sand, vermiculite, or a specialized acid-neutralizing
absorbent.[1]

Neutralize: Once absorbed, slowly add the mixture to a large volume of dilute sodium
bicarbonate solution or cold water in a fume hood. Expect vigorous fizzing and HClI release.

[1]

Disposal: Dispose of the neutralized slurry as chemical waste.

Storage Decision Tree
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Figure 2: Decision logic for assessing storage viability upon receipt or after use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: Storage & Handling of m-
Chlorophenylphenyldichlorosilane[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-of-m-chlorophenylphenyldichlorosilane-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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